Cas no 109667-12-1 (3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-)

3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)- structure
109667-12-1 structure
Product Name:3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-
CAS No:109667-12-1
MF:C11H18O4
MW:214.258224010468
CID:166898
PubChem ID:184105
Update Time:2025-04-19

3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)-
    • DTXSID80911286
    • 4-Methyl-5-oxo-2-pentyloxolane-3-carboxylic acid
    • CHEBI:208151
    • 109667-12-1
    • (2S,3S,4S)-4-Methyl-5-oxo-2-pentyloxolane-3-carboxylic acid
    • Phaseolinic acid
    • (-)-Phaseolinic acid
    • Inchi: 1S/C11H18O4/c1-3-4-5-6-8-9(10(12)13)7(2)11(14)15-8/h7-9H,3-6H2,1-2H3,(H,12,13)/t7-,8-,9-/m0/s1
    • InChI Key: VRNXAQRALVPTGJ-CIUDSAMLSA-N
    • SMILES: O1C([C@@H](C)[C@H](C(=O)O)[C@@H]1CCCCC)=O

Computed Properties

  • Exact Mass: 214.12054
  • Monoisotopic Mass: 214.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.095
  • Boiling Point: 388.6°Cat760mmHg
  • Flash Point: 150°C
  • Refractive Index: 1.466
  • PSA: 63.6

3-Furancarboxylic acid,tetrahydro-4-methyl-5-oxo-2-pentyl-, (2S,3S,4S)- Related Literature

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